Cas no 746644-19-9 (5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide
• CAS No: 746644-19-9
• MF: C₁₆H₁₂Cl₂N₄O₃
• MW: 379.197481155396
• CID: 6321464
• PubChem ID: 2103555
• Update Time: 2025-11-01

5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide
• AKOS034107540
• GSK787059A
• 746644-19-9
• WAY-633714
• TCMDC-143037
• Z29724993
• EN300-26611978
• ZINC02640666
• CHEMBL2097935

• Inchi： 1S/C16H12Cl2N4O3/c1-2-24-11-5-3-9(4-6-11)15-21-22-16(25-15)20-14(23)10-7-12(17)13(18)19-8-10/h3-8H,2H2,1H3,(H,20,22,23)
• InChI Key： IPJHSHCETGHRAX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1=NN=C(C2C=CC(=CC=2)OCC)O1)=O)Cl

Computed Properties

• Exact Mass: 378.0286456g/mol
• Monoisotopic Mass: 378.0286456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide

Introduction to 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide, with the CAS number 746644-19-9, has emerged as a compound of significant interest due to its unique structural properties and potential applications. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention in recent years for their diverse pharmacological activities.

The molecular structure of 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide consists of a pyridine core substituted with a carboxamide group at the 3-position. This core is further functionalized with a dichloro substituent at the 5 and 6 positions, enhancing its reactivity and potential for further derivatization. The presence of a 1,3,4-oxadiazole ring linked to a 4-ethoxyphenyl group adds another layer of complexity and functionality to the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their therapeutic potential. The oxadiazole moiety is particularly noteworthy due to its presence in numerous bioactive molecules. Studies have shown that oxadiazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide suggests that it may possess similar beneficial effects.

The pyridine ring is another key feature of this compound that contributes to its potential biological activity. Pyridine derivatives are well-known for their role in pharmaceuticals and have been widely used in the development of drugs targeting various diseases. The carboxamide group at the 3-position of the pyridine ring can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. This makes 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide an attractive candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. Computational methods such as molecular docking and quantum mechanics calculations have been employed to predict the binding modes of these molecules with biological targets. These studies have provided valuable insights into how structural modifications can influence biological activity.

In particular, the dichloro substituents at the 5 and 6 positions of 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]pyridine-3-carboxamide are expected to enhance its reactivity and interaction with biological targets. Chlorinated aromatic compounds are known to exhibit potent biological activities due to their ability to form strong hydrogen bonds and hydrophobic interactions with proteins. This suggests that this compound may have significant potential as a lead molecule for drug development.

The 4-ethoxyphenyl group linked to the oxadiazole ring adds another dimension to the structural complexity of this compound. Ethoxy groups are often used in pharmaceuticals due to their ability to modulate pharmacokinetic properties such as solubility and metabolic stability. The presence of this group in 5,6-dichloro-N-[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-y]pyridine -3-carboxamide may contribute to its overall bioavailability and therapeutic efficacy.

In conclusion, 5,6-dichloro-N-[5-(4 -ethoxyphenyl)-1 ,3 ,4 -oxadiazol -2 - yl]pyridine -3 -carboxamide represents a promising compound for further research in chemical biology and drug discovery. Its unique structural features make it an attractive candidate for development as a therapeutic agent. Future studies should focus on elucidating its biological activity and exploring its potential applications in medicine.